Cas no 147023-35-6 (Viridiofungin B)

• Product Name: Viridiofungin B
• CAS No: 147023-35-6
• MF: C₃₁H₄₅NO₉
• MW: 575.690310239792
• CID: 222312
• Update Time: 2024-03-01

Viridiofungin B Chemical and Physical Properties

Names and Identifiers

• D-erythro-Pentonicacid,3-C-carboxy-5-[[(1S)-1-carboxy-2-phenylethyl]amino]-2,4,5-trideoxy-5-oxo-4-[(1E)-9-oxo-1-hexadecenyl]-(9CI)
• D-erythro-Pentonicacid,3-C-carboxy-5-[[(1S)-1-carboxy-2-phenylethyl]amino]-2,4,5-trideoxy-5-oxo-4-[(1E)-9-oxo-1-hexadecenyl]-
• Butanedioicacid, 2-[1-[[(1-carboxy-2-phenylethyl)amino]carbonyl]-10-oxo-2-heptadecenyl]-2-hydroxy-,[1S-[1R*(R*),1(R*),2E]]-
• Viridiofungin B

• Inchi： 1S/C31H45NO9/c1-2-3-4-7-13-18-24(33)19-14-8-5-6-9-15-20-25(31(41,30(39)40)22-27(34)35)28(36)32-26(29(37)38)21-23-16-11-10-12-17-23/h10-12,15-17,20,25-26,41H,2-9,13-14,18-19,21-22H2,1H3,(H,32,36)(H,34,35)(H,37,38)(H,39,40)/b20-15+
• InChI Key： LLWIRIPHZKGZBH-HMMYKYKNSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)C(C(NC(C(=O)O)CC1C=CC=CC=1)=O)/C=C/CCCCCCC(CCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 23
• Complexity: 866
• Topological Polar Surface Area: 178

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Phenylalanine and derivatives